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Compound of Interest

Compound Name:
2-(2,5-dimethylphenyl)benzoic

Acid

Cat. No.: B6363624 Get Quote

A Note on Isomeric Specificity: Initial searches for "2-(2,5-dimethylphenyl)benzoic acid" did

not yield a specific, registered CAS number, suggesting it is not a commonly cataloged

compound. This guide will therefore focus on the closely related and well-documented

structural isomer, 2,5-Dimethylbenzoic Acid (CAS No. 610-72-0), also known as isoxylic acid.

This compound features the same molecular formula but with the dimethyl substitution on the

benzoic acid ring. The information presented herein is pertinent to this specific isomer.

Compound Identification and Properties
2,5-Dimethylbenzoic acid is a disubstituted aromatic carboxylic acid. The presence of the

methyl groups and the carboxylic acid moiety on the benzene ring dictates its chemical

reactivity and physical properties.

Physicochemical Data
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Property Value Reference

CAS Number 610-72-0 [1]

Molecular Formula C₉H₁₀O₂ [1]

Molecular Weight 150.17 g/mol [1]

IUPAC Name 2,5-Dimethylbenzoic acid [1]

Synonyms
Isoxylic acid, 2-Carboxy-1,4-

dimethylbenzene
[1]

Appearance White crystalline solid

Melting Point 132-134 °C

Boiling Point 268 °C

Solubility
Soluble in ethanol, ether, and

hot water.

Spectroscopic Data
Spectroscopy Key Features

¹H NMR

Signals corresponding to two distinct methyl

groups, aromatic protons, and a carboxylic acid

proton.

¹³C NMR

Resonances for two methyl carbons, six

aromatic carbons (four substituted, two

unsubstituted), and one carboxyl carbon.

IR Spectroscopy

Characteristic peaks for O-H stretching of the

carboxylic acid, C=O stretching of the carbonyl

group, and C-H stretching of the aromatic ring

and methyl groups.

Mass Spectrometry

A molecular ion peak corresponding to the

molecular weight, along with characteristic

fragmentation patterns.
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Synthesis and Experimental Protocols
The synthesis of 2,5-dimethylbenzoic acid can be achieved through various methods, with the

oxidation of 2,5-dimethylbenzaldehyde or the Grignard carboxylation of 1-bromo-2,5-

dimethylbenzene being common laboratory routes.

Generalized Synthesis Workflow

Generalized Synthesis of 2,5-Dimethylbenzoic Acid

Oxidation Route Grignard Route
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CO₂ (Dry Ice)
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Acidic Workup
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6363624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Synthetic routes to 2,5-dimethylbenzoic acid.

Experimental Protocol: Grignard Carboxylation
Grignard Reagent Preparation: In a flame-dried, three-necked flask equipped with a reflux

condenser, dropping funnel, and magnetic stirrer, magnesium turnings are suspended in

anhydrous diethyl ether under an inert atmosphere (e.g., nitrogen or argon). A solution of 1-

bromo-2,5-dimethylbenzene in anhydrous diethyl ether is added dropwise to initiate the

reaction. The mixture is then refluxed until the magnesium is consumed, yielding the

Grignard reagent, 2,5-dimethylphenylmagnesium bromide.

Carboxylation: The Grignard reagent is cooled in an ice-salt bath, and finely crushed dry ice

(solid CO₂) is added portion-wise with vigorous stirring. The reaction mixture will thicken as

the magnesium salt of the carboxylic acid precipitates.

Workup: After the addition of dry ice is complete, the reaction is quenched by the slow

addition of dilute hydrochloric acid. This protonates the carboxylate salt and dissolves the

remaining magnesium salts.

Isolation and Purification: The ether layer is separated, and the aqueous layer is extracted

with diethyl ether. The combined organic extracts are washed with brine, dried over

anhydrous sodium sulfate, and the solvent is removed under reduced pressure. The crude

2,5-dimethylbenzoic acid can be purified by recrystallization from a suitable solvent system,

such as ethanol/water.

Biological and Pharmacological Context
While specific biological activity data for 2,5-dimethylbenzoic acid is not extensively

documented in publicly available literature, the broader class of benzoic acid derivatives and

molecules containing the 2,5-dimethylphenyl moiety are of interest in medicinal chemistry.

The 2,5-dimethylphenyl scaffold is a structural feature in some antimicrobial compounds.[2] For

instance, it is found in certain phenylpropanoids that exhibit activity against a range of

microorganisms, including bacteria and fungi.[2] The development of novel compounds bearing
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the 2,5-dimethylphenyl substituent has been explored for targeting multidrug-resistant

pathogens.[2]

Benzoic acid and its derivatives, in general, are known for a wide range of biological activities,

including antimicrobial, anti-inflammatory, and anticancer properties.[3][4] The mechanism of

action often involves the disruption of cellular processes due to their acidic nature, interactions

with enzymes, or disruption of cell membranes.[3][4]

Logical Relationship in Drug Discovery

Role of 2,5-Dimethylphenyl Moiety in Drug Discovery

2,5-Dimethylphenyl Moiety

Antimicrobial Activity

leads to

Anti-inflammatory Activity

can contribute to

Anticancer Activity

can be part of

Other Biological Activities

may exhibit

Drug Development Candidate

Click to download full resolution via product page

Caption: Potential roles of the 2,5-dimethylphenyl scaffold.

Applications and Future Directions
2,5-Dimethylbenzoic acid can serve as a valuable building block in organic synthesis. The

carboxylic acid group can be readily converted into other functional groups such as esters,

amides, and acid chlorides, providing access to a wide range of derivatives. These derivatives

can be explored for various applications, including:

Materials Science: As a monomer or additive in the synthesis of polymers with specific

thermal or mechanical properties.
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Agrochemicals: As a scaffold for the development of new herbicides, pesticides, or plant

growth regulators.

Pharmaceutical Research: As a starting material for the synthesis of more complex

molecules with potential therapeutic activities.

Future research could focus on the systematic evaluation of the biological activities of 2,5-

dimethylbenzoic acid and its derivatives, as well as their potential applications in materials

science and agrochemicals. The development of efficient and scalable synthetic routes will be

crucial for enabling these investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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